Cas no 13341-79-2 (methyl 5-acetylfuran-2-carboxylate)

methyl 5-acetylfuran-2-carboxylate structure

13341-79-2 structure

Product Name:methyl 5-acetylfuran-2-carboxylate

CAS No:13341-79-2

MF:C₈H₈O₄

MW:168.146722793579

MDL:MFCD15144102

CID:1104893

PubChem ID:12281225

Update Time:2025-04-20

methyl 5-acetylfuran-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- 5-acetyl-2-Furancarboxylic acid methyl ester
- METHYL 5-ACETYLFURAN-2-CARBOXYLATE
- DB-119461
- 13341-79-2
- SCHEMBL3140257
- 5-acetyl-furan-2-carboxylic acid methyl ester
- AKOS017516261
- 2-Furancarboxylic acid, 5-acetyl-, methyl ester
- 5-acetyl-2-Furancarboxylicacidmethylester
- GELBTJMNICDJKD-UHFFFAOYSA-N
- methyl 5-acetyl-2-furoate
- EN300-1241603
- methyl 5-acetylfuran-2-carboxylate
- MDL： MFCD15144102
- Inchi： 1S/C8H8O4/c1-5(9)6-3-4-7(12-6)8(10)11-2/h3-4H,1-2H3
- InChI Key： GELBTJMNICDJKD-UHFFFAOYSA-N
- SMILES： O1C(C(=O)OC)=CC=C1C(C)=O

Computed Properties

Exact Mass: 168.04200
Monoisotopic Mass: 168.04225873g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 199
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.8
Topological Polar Surface Area: 56.5Å²

Experimental Properties

PSA: 56.51000
LogP: 1.26880

methyl 5-acetylfuran-2-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
eNovation Chemicals LLC	K07073-1g	5-acetyl-2-Furancarboxylic acid methyl ester	13341-79-2	97%	1g	$430	2024-07-28
eNovation Chemicals LLC	K07073-5g	5-acetyl-2-Furancarboxylic acid methyl ester	13341-79-2	97%	5g	$1250	2024-07-28
Enamine	EN300-1241603-0.05g	methyl 5-acetylfuran-2-carboxylate	13341-79-2		0.05g	$924.0	2023-06-08
Enamine	EN300-1241603-0.1g	methyl 5-acetylfuran-2-carboxylate	13341-79-2		0.1g	$968.0	2023-06-08
Enamine	EN300-1241603-0.25g	methyl 5-acetylfuran-2-carboxylate	13341-79-2		0.25g	$1012.0	2023-06-08
Enamine	EN300-1241603-0.5g	methyl 5-acetylfuran-2-carboxylate	13341-79-2		0.5g	$1056.0	2023-06-08
Enamine	EN300-1241603-1.0g	methyl 5-acetylfuran-2-carboxylate	13341-79-2		1g	$1100.0	2023-06-08
Enamine	EN300-1241603-2.5g	methyl 5-acetylfuran-2-carboxylate	13341-79-2		2.5g	$2155.0	2023-06-08
Enamine	EN300-1241603-5.0g	methyl 5-acetylfuran-2-carboxylate	13341-79-2		5g	$3189.0	2023-06-08
Enamine	EN300-1241603-10.0g	methyl 5-acetylfuran-2-carboxylate	13341-79-2		10g	$4729.0	2023-06-08

methyl 5-acetylfuran-2-carboxylate Related Literature

1. Fate of Sb(v) and Sb(iii) species along a gradient of pH and oxygen concentration in the Carnoulès mine waters (Southern France)

Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
2. Excellent peroxidase mimicking property of CuO/Pt nanocomposites and their application as an ascorbic acid sensor†

Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
3. Evidence of field induced slow magnetic relaxation in cis-[Co(hfac)2(H2O)2] exhibiting tri-axial anisotropy with a negative axial component†

Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
4. Dissociation of aryl sulfonyl phthalimide radical anions: relevance to the biological activity of arylsulfonyl amides†

Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
5. Dissolution of cork biopolymers in biocompatible ionic liquids

Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369

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